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Compound of Interest

Compound Name: 5-Chloro-2-fluoro-6-nitroaniline
Cat. No.: B1495252
Get Quote
\ J

Systematic Identity, Synthesis, and Pharmacophore
Utility[1]
Chemical Identity & Nomenclature Analysis

Topic Clarification: The name "5-Chloro-2-fluoro-6-nitroaniline" describes a specific
polysubstituted benzene derivative.[1] However, standard IUPAC nomenclature rules
(minimizing locant numbers) re-index this compound.

 Input Name: 5-Chloro-2-fluoro-6-nitroaniline (Locants: 1-Amino, 2-Fluoro, 5-Chloro, 6-
Nitro).[1]

e Systematic IUPAC Name:3-Chloro-6-fluoro-2-nitroaniline.[1][2]

o Reasoning: Numbering from the amine (1) towards the nitro group gives the locant set [1,
2, 3, 6] (Amino, Nitro, Chloro, Fluoro). This is lower than the alternative [1, 2, 5, 6] derived
from the user's input.

o CAS Registry Number:1860725-39-8 (Matches the systematic structure).[1][3]
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e Molecular Formula:

[1]
e Molecular Weight: 190.56 g/mol [1][3]
Structural Significance: This molecule is a "crowded" aniline.[1] The presence of the nitro group
ortho to the amine (position 2) and the fluorine at position 6 creates a specific electronic and

steric environment. It is a privileged scaffold for synthesizing 4-chloro-7-fluorobenzimidazoles,
a core motif in next-generation kinase inhibitors and rhodopsin correctors.[1]

Synthetic Pathways[1][2][5][6]

Synthesizing this specific isomer is challenging due to the directing effects of the existing
substituents. Standard nitration of 3-chloro-4-fluoroaniline often yields the wrong isomer (para-
nitro).[1] Two distinct strategies are employed depending on scale and purity requirements.

Method A: Electrophilic Fluorination (Pharma-Grade
Selectivity)

Best for: High-purity medicinal chemistry applications where regioselectivity is paramount.[1]

This advanced protocol utilizes electrophilic fluorinating agents (e.g., Selectfluor™) to introduce
fluorine onto the electron-rich aniline ring.

Protocol:

Starting Material: 3-Chloro-2-nitroaniline (CAS 59483-54-4).[1][3]

Reagent: 1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)
(Selectfluor).[1]

Solvent: Acetonitrile (MeCN).[1]

Conditions: Heat to 85°C under

atmosphere.
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e Mechanism: The amino group activates the ring. The nitro group deactivates the position
meta to it, while the chlorine exerts steric bulk. The electrophilic fluorine attacks position 6
(ortho to the amine), which is the most activated accessible site.

Method B: Nitration of Protected Aniline (Industrial
Route)

Best for: Bulk synthesis, provided efficient isomer separation (HPLC/Column) is available.

Protocol:

Precursor: 5-Chloro-2-fluoroaniline.[1]
o Protection: Acetylation with acetic anhydride to form N-(5-chloro-2-fluorophenyl)acetamide.

o Rationale: Acetylation prevents oxidation of the amine and increases steric bulk, helping to
direct nitration away from the para position (relative to amine), though mixed isomers are
still likely.

 Nitration: Reaction with Fuming
/
at low temperature (0-5°C).[1]

o Hydrolysis: Deprotection using HCI/EtOH reflux to restore the free amine.

 Purification: Fractional crystallization or silica chromatography to isolate the 6-nitro isomer
from the 4-nitro byproduct.[1]

Visualization: Synthesis & Application Logic

The following diagram illustrates the high-selectivity synthesis (Method A) and the compound's
downstream utility in creating benzimidazole drugs.
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Caption: Synthesis via electrophilic fluorination and downstream conversion to benzimidazole
pharmacophores.

Downstream Applications: The Benzimidazole
Gateway|[1]

The primary value of 5-chloro-2-fluoro-6-nitroaniline lies in its reduction to 3-chloro-6-fluoro-
1,2-phenylenediamine.[1] This diamine is the immediate precursor to poly-functionalized
benzimidazoles.[1]

Key Reaction: Reductive Cyclization[1]
¢ Reduction: The nitro group is reduced to an amine (using

or

)[1]

o Result: A benzene ring with vicinal diamines, a chlorine, and a fluorine.[4]

o Cyclization: Reaction with carbonyl sources (e.g., CDI, formic acid, or urea) closes the
imidazole ring.

Therapeutic Relevance:

» Rhodopsin Correctors: Derivatives of this scaffold act as pharmacological chaperones,
stabilizing mutant rhodopsin proteins to treat Retinitis Pigmentosa (see Reference 1).
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» Kinase Inhibitors: The 4-chloro-7-fluoro substitution pattern on the benzimidazole core
modulates lipophilicity and metabolic stability, critical for ATP-competitive inhibitors.[1]

Physicochemical Properties & Safety

Data Summary Table

Property Value Note
Yellow to Orange Crystalline ) ) N

Appearance ) Typical of nitroanilines
Solid

Melting Point 125-130°C Isomer dependent

- DMSO, Methanol, Ethyl .

Solubility Poor water solubility

Acetate

Highly deactivated by -NO2

Ka (Amine ~1.0-2.0
PKa ( ) and -F

Acute Tox.[1][3][5]
Hazards GHS Category 1/2
(Oral/Dermal/Inhal)

Safety Protocol (Self-Validating):

 Nitroaniline Toxicity: This compound is likely a methemoglobinemia inducer.[1] All handling
must occur in a fume hood.[1]

» Skin Absorption: Double-gloving (Nitrile over Laminate) is required.[1]

¢ Validation: Use TLC (Hexane/EtOAc 3:1) to monitor reactions; the nitro group provides
strong UV visibility.

References

o Pharmacological correctors of rhodopsin and uses thereof. Source: Google Patents
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derivatives. URL:[2]
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+ Metallo-B-lactamase inhibitors. Source: Google Patents (US10227331B2).[6] Context:
Details the synthesis of 3-chloro-6-fluoro-2-nitroaniline via electrophilic fluorination of 3-
chloro-2-nitroaniline using Selectfluor. URL:[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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